Cas no 1805195-64-5 (6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1805195-64-5
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4885441
• Update Time: 2025-05-23

6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-2-3-1-4(6(10)11)5(7(12)16-3)8(13,14)15/h1,6H,2H2
• InChI Key： PSWSAQXDIGNNQW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(C(F)(F)F)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine

6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine, identified by the CAS number 1805195-64-5, is a highly specialized organic molecule with significant applications in various fields. This pyridine derivative is characterized by its unique substitution pattern, which includes a bromomethyl group at position 6, a difluoromethyl group at position 4, a fluoro group at position 2, and a trifluoromethyl group at position 3. These substituents contribute to the compound's distinct chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. Its structure, particularly the presence of multiple fluorinated groups, makes it an attractive candidate for applications in fluorinated pyridines. The trifluoromethyl group, for instance, is known to enhance the stability and lipophilicity of molecules, which are critical properties in drug design. Similarly, the bromomethyl group introduces reactivity that can be exploited in various synthetic transformations.

One of the most promising areas of research involving this compound is its role in agricultural chemistry. Scientists have explored its potential as a precursor for novel pesticides and herbicides. The fluorinated substituents not only improve the bioavailability of such compounds but also enhance their selectivity towards target pests, reducing environmental impact. Recent field trials have demonstrated its efficacy in controlling specific agricultural pests without adverse effects on non-target species.

In addition to its agricultural applications, this compound has shown potential in the field of medicinal chemistry. Researchers are investigating its ability to serve as a building block for complex molecules with therapeutic properties. For instance, its bromomethyl group can undergo nucleophilic substitution reactions, enabling the incorporation of diverse functional groups that may exhibit pharmacological activity. Furthermore, the presence of multiple fluorinated groups aligns with current trends in drug discovery that favor fluorinated compounds due to their improved pharmacokinetic profiles.

The synthesis of 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the selective introduction of fluorinated substituents onto the pyridine ring and subsequent functionalization to install the bromomethyl group. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, facilitating its broader application across industries.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety and sustainability. Studies have shown that it exhibits moderate persistence in soil and water systems due to its stable fluorinated structure. However, its degradation products are not yet fully characterized, necessitating further research to ensure minimal ecological impact.

In conclusion, 6-(Bromomethyl)-4-(difluoromethyl)-2-fluoro-3-(trifluoromethyl)pyridine represents a versatile platform for innovation across multiple disciplines. Its unique chemical properties make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in shaping future advancements in chemistry and related fields.